Cas no 518317-52-7 (methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate
• CAS No: 518317-52-7
• MF: C₂₇H₂₅NO₆S
• MW: 491.555506467819
• CID: 6235910
• PubChem ID: 4551045
• Update Time: 2025-10-29

methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate
• 518317-52-7
• AQ-390/41639445
• Oprea1_153727
• methyl 5-[benzoyl(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_669955
• methyl 5-[benzoyl-(2,4,6-trimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• F1269-1324
• AKOS001675395
• methyl 5-(N-(mesitylsulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate
• METHYL 2-METHYL-5-[N-(2,4,6-TRIMETHYLBENZENESULFONYL)BENZAMIDO]-1-BENZOFURAN-3-CARBOXYLATE

• Inchi： 1S/C27H25NO6S/c1-16-13-17(2)25(18(3)14-16)35(31,32)28(26(29)20-9-7-6-8-10-20)21-11-12-23-22(15-21)24(19(4)34-23)27(30)33-5/h6-15H,1-5H3
• InChI Key： LEIYROPODHLNJP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(C(C1C=CC=CC=1)=O)C1C=CC2=C(C(C(=O)OC)=C(C)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 491.14025869g/mol
• Monoisotopic Mass: 491.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 102Ų

Additional information on methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate

Methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate (CAS No. 518317-52-7): A Comprehensive Overview

Methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate (CAS No. 518317-52-7) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This compound, often referred to in abbreviated forms in research contexts, belongs to the benzofuran derivative family, which is known for its versatile chemical properties and biological activities. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential applications in drug development and advanced materials.

The molecular structure of methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate combines a benzofuran core with a sulfonamide group and an ester functionality. This combination imparts distinct chemical reactivity, making it valuable for synthetic modifications. The presence of the 2,4,6-trimethylbenzenesulfonyl moiety enhances its stability and influences its interaction with biological targets, a feature that has drawn attention in medicinal chemistry circles.

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in developing novel therapeutics. Methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate is no exception, with studies exploring its role as an intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics that align with current trends in drug discovery targeting chronic diseases and immune disorders.

The synthesis of CAS 518317-52-7 typically involves multi-step organic reactions, including sulfonylation and esterification processes. These methods are optimized to achieve high yields and purity, critical for pharmaceutical applications. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its structural integrity and suitability for further research.

Beyond pharmaceuticals, methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate has potential applications in material science. Its aromatic and sulfonamide groups make it a candidate for designing organic semiconductors or polymeric materials with specific electronic properties. This aligns with the growing interest in sustainable and high-performance materials for electronics and energy storage solutions.

For researchers sourcing CAS 518317-52-7, quality and purity are paramount. Reputable suppliers provide this compound with detailed analytical certificates, ensuring compliance with research standards. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light to maintain its stability over time.

The future of methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate looks promising, with ongoing studies exploring its full potential. As the scientific community continues to investigate benzofuran-based compounds, this particular derivative may emerge as a key player in next-generation therapeutics and advanced materials. Its unique structure and modifiable functional groups offer ample opportunities for innovation in multiple scientific domains.

In summary, methyl 2-methyl-5-N-(2,4,6-trimethylbenzenesulfonyl)benzamido-1-benzofuran-3-carboxylate (CAS No. 518317-52-7) represents a fascinating area of research at the intersection of chemistry, pharmacology, and materials science. Its diverse applications and structural versatility make it a compound worth watching in the coming years, as scientists unlock its full potential for addressing contemporary challenges in health and technology.